Cas no 741698-49-7 (Cyclopentanemethanamine, N-propyl-)

Cyclopentanemethanamine, N-propyl- structure
741698-49-7 structure
Product Name:Cyclopentanemethanamine, N-propyl-
CAS No:741698-49-7
MF:C9H19N
MW:141.2538626194
CID:541485
PubChem ID:43163755
Update Time:2025-04-19

Cyclopentanemethanamine, N-propyl- Chemical and Physical Properties

Names and Identifiers

    • Cyclopentanemethanamine, N-propyl-
    • N-(cyclopentylmethyl)propan-1-amine
    • 741698-49-7
    • Cyclopentylmethylaminopropan
    • SCHEMBL5626798
    • DTXSID40655639
    • Inchi: 1S/C9H19N/c1-2-7-10-8-9-5-3-4-6-9/h9-10H,2-8H2,1H3
    • InChI Key: RLEOFPJZLSTGTA-UHFFFAOYSA-N
    • SMILES: N(CCC)CC1CCCC1

Computed Properties

  • Exact Mass: 141.151749610g/mol
  • Monoisotopic Mass: 141.151749610g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 74.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 12Ų
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